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Abstract
Methyl 3-(2-aminophenoxy)benzoate is a chemical compound of interest within the broader

class of phenoxybenzoates, a scaffold present in some biologically active molecules. However,

a comprehensive review of scientific literature reveals a significant scarcity of available data

specifically concerning this molecule. While its structural components, methyl benzoate and 2-

aminophenol, are well-characterized, their combination into Methyl 3-(2-
aminophenoxy)benzoate is not extensively documented in publicly accessible databases.

This technical guide aims to provide an overview of the limited available information and to

extrapolate potential characteristics and synthetic approaches based on related compounds.

Due to the lack of specific experimental data, this review will focus on providing a foundational

understanding and highlighting the knowledge gaps that future research could address.

Chemical Structure and Properties
Methyl 3-(2-aminophenoxy)benzoate is an organic molecule with the chemical formula

C₁₄H₁₃NO₃. Its structure consists of a methyl benzoate moiety linked to a 2-aminophenol group

via an ether bond at the 3-position of the benzoate ring.

Table 1: Physicochemical Properties of Methyl 3-(2-aminophenoxy)benzoate (Predicted)
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Property Value Source

Molecular Weight 243.26 g/mol PubChem (CID 14068531)

XLogP3 2.8 PubChem (CID 14068531)

Hydrogen Bond Donor Count 1 PubChem (CID 14068531)

Hydrogen Bond Acceptor

Count
4 PubChem (CID 14068531)

Rotatable Bond Count 4 PubChem (CID 14068531)

Note: The data presented in this table are computationally predicted and have not been

experimentally verified according to available literature.

Synthesis and Experimental Protocols
There is no specific, peer-reviewed synthesis protocol for Methyl 3-(2-
aminophenoxy)benzoate found in the current scientific literature. However, a plausible

synthetic route can be proposed based on established methods for synthesizing diaryl ethers,

such as the Ullmann condensation.

Proposed Synthetic Pathway: Ullmann Condensation
The Ullmann condensation is a well-established method for the formation of diaryl ethers,

which involves the coupling of a phenol with an aryl halide in the presence of a copper catalyst

and a base.
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Reaction Conditions

Methyl 3-bromobenzoate

Methyl 3-(2-aminophenoxy)benzoate

+

2-Aminophenol

Copper Catalyst (e.g., CuI)
Base (e.g., K2CO3)

High-boiling solvent (e.g., DMF, DMSO)

Synthesis Protocol Development

Chemical Characterization
(NMR, MS, X-ray)

Biological Activity Screening

Structure-Activity Relationship (SAR) Studies

If active

Lead Optimization
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[https://www.benchchem.com/product/b1322956#methyl-3-2-aminophenoxy-benzoate-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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